Methyl 4-(2-pyrazinyl)-3-pyridinecarboxylate

• Molecular Formula: C11H9N3O2
• Molecular Weight: 215.21 g/mol
• IUPAC Name: methyl 4-pyrazin-2-ylpyridine-3-carboxylate
• InChI: InChI=1S/C11H9N3O2/c1-16-11(15)9-6-12-3-2-8(9)10-7-13-4-5-14-10/h2-7H,1H3
• InChI Key: IJIKYKBOEGOUNZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CN=C1)C2=NC=CN=C2

Description

Methyl 4-(2-pyrazinyl)-3-pyridinecarboxylate is a useful research compound. Its molecular formula is C11H9N3O2 and its molecular weight is 215.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 4-chloro-3-pyridinecarboxylate (1200 mg; may be prepared as described in Intermediate 18) and 2-(tributylstannanyl)pyrazine (3000 mg) in toluene (20 mL), tetrakis(triphenylphosphine)palladium(0) (808 mg) in toluene (20 mL) was added and the reaction mixture was stirred at 100° C. for 3 h. Then the solvent was evaporated in vacuo and the crude product was added to a silica gel column and eluted with cyclohexane/EtOAc/MeOH=7/2.5/0.5. The evaporation of the collected fractions gave 1 g of the title compound as a white solid.